2,2'-Dithiobis(benzonitrile)
Description
2,2’-Dithiobis(benzonitrile) is a chemical compound with the molecular formula C14H8N2S2 . It is also known by other names such as 2,2’-Dicyanodiphenyl disulfide and Bis (2-cyanophenyl) disulfide .
Synthesis Analysis
The synthesis of 2,2’-Dithiobis(benzonitrile) involves several steps. One method involves using 2-cyanothioanisole as the starting material. The procedure yields 2,2’-dicyanodiphenyl disulfide in a yield of 92.1% based on 2-cyanothioanisole .Molecular Structure Analysis
The molecular structure of 2,2’-Dithiobis(benzonitrile) consists of 14 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 2 sulfur atoms . The molecular weight is 268.36 .Chemical Reactions Analysis
The photochemical reaction dynamics of 2,2’-Dithiobis(benzonitrile) have been studied. The benzothiazole-2-thiyl (BS) radical, produced by 330 nm ultraviolet photolysis of 2,2’-Dithiobis(benzonitrile), reacts with styrene to form an addition product. This reaction is observed on the picosecond time scale .Physical And Chemical Properties Analysis
2,2’-Dithiobis(benzonitrile) is a cream to light yellow powder . It has a melting point of 105-106℃ and a predicted boiling point of 441.2±30.0 °C. The predicted density is 1.35±0.1 g/cm3 .Safety And Hazards
Future Directions
properties
CAS RN |
33174-74-2 |
|---|---|
Product Name |
2,2'-Dithiobis(benzonitrile) |
Molecular Formula |
C14H8N2S2 |
Molecular Weight |
268.4 g/mol |
IUPAC Name |
2-[(2-cyanophenyl)disulfanyl]benzonitrile |
InChI |
InChI=1S/C14H8N2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-8H |
InChI Key |
VPYVSDNWAWBSLU-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C#N)SSC2=CC=CC=C2C#N |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)SSC2=CC=CC=C2C#N |
Origin of Product |
United States |
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